Isaglidole

Specification

• CAS No.: 110605-64-6
• Molecular Formula: C11H13FN4
• Molecular Weight: 220.25 g/mol
• IUPAC Name: N-(4,5-dihydro-1H-imidazol-2-yl)-4-fluoro-1,3-dihydroisoindol-2-amine
• Standard InChI: InChI=1S/C11H13FN4/c12-10-3-1-2-8-6-16(7-9(8)10)15-11-13-4-5-14-11/h1-3H,4-7H2,(H2,13,14,15)
• Standard InChI Key: ZLVARELBORDLAV-UHFFFAOYSA-N
• SMILES: C1CN=C(N1)NN2CC3=C(C2)C(=CC=C3)F
• Canonical SMILES: C1CN=C(N1)NN2CC3=C(C2)C(=CC=C3)F

Introduction

Isaglidole is a chemical compound with the molecular formula C11H13FN4, identified by the Chemical Abstracts Service (CAS) as CID 183683. It is classified as an antidiabetic agent, indicating its potential use in managing diabetes. Despite its classification, detailed information on Isaglidole's chemical properties, synthesis, and pharmacological effects is limited in the available literature. This article aims to compile existing data and research findings related to Isaglidole, focusing on its chemical characteristics and potential therapeutic applications.

Potential Therapeutic Effects:

• Insulin Sensitivity: Enhancing the body's response to insulin.

• Glucose Metabolism: Possibly affecting how glucose is produced or utilized in the body.

• Side Effect Reduction: Potentially mitigating adverse effects associated with other antidiabetic therapies.

Research Findings and Challenges

Current research on Isaglidole is limited, and detailed studies on its efficacy, safety, and pharmacokinetics are lacking. The compound's inclusion in lists of antidiabetic agents suggests ongoing interest in its therapeutic potential, but comprehensive clinical trials or preclinical studies are not readily available.

Challenges in Research:

• Limited Data Availability: Most information is confined to its classification and potential use.

• Need for Clinical Trials: To establish efficacy and safety profiles.

• Mechanism of Action: Requires further investigation to understand how Isaglidole interacts with biological systems.